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Compound of Interest

Compound Name: 3-CPMT

Cat. No.: B149280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Chlorophenmetrazine (3-CPM), a

substituted phenylmorpholine derivative with potent stimulant effects. This document elucidates

the chemical identity, synthesis, pharmacology, and mechanism of action of 3-CPM, with a

focus on its activity as a norepinephrine-dopamine releasing agent. Detailed experimental

protocols for its synthesis and key pharmacological assays are provided, alongside analytical

characterization methods. This guide is intended to serve as a core resource for researchers

and professionals engaged in the study of psychoactive compounds and the development of

novel therapeutics targeting monoamine transporter systems.

Chemical Identification
3-Chlorophenmetrazine, often referred to as 3-CPM, is a designer drug and a derivative of

phenmetrazine. The chemical nomenclature, CAS registry numbers, and molecular formula are

summarized in the table below. It is important to distinguish between the free base and its

hydrochloride salt, as they have distinct CAS numbers.
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Identifier Value

IUPAC Name 2-(3-chlorophenyl)-3-methylmorpholine

Synonyms 3-CPM, PAL-594

Molecular Formula (Free Base) C₁₁H₁₄ClNO[1]

Molecular Weight (Free Base) 211.69 g/mol [1]

CAS Number (Free Base) 1097796-78-5[1]

Molecular Formula (HCl Salt) C₁₁H₁₄ClNO · HCl

Molecular Weight (HCl Salt) 248.16 g/mol

CAS Number (HCl Salt) 2903889-68-7

Synthesis of 2-(3-chlorophenyl)-3-methylmorpholine
The synthesis of 3-CPM can be achieved through a multi-step process, adapted from

methodologies described in the patent literature for phenylmorpholine analogues.[2] A

representative synthetic workflow is outlined below.

Experimental Protocol: Synthesis of 3-CPM
A plausible synthetic route involves the reaction of a substituted phenacyl bromide with an

appropriate amino alcohol followed by cyclization.

Step 1: Synthesis of 2-bromo-1-(3-chlorophenyl)propan-1-one

To a solution of 1-(3-chlorophenyl)propan-1-one in a suitable solvent such as diethyl ether or

dichloromethane, add N-bromosuccinimide (NBS) and a catalytic amount of a radical initiator

like benzoyl peroxide.

Reflux the mixture under inert atmosphere for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture and filter to remove succinimide.
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Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude 2-bromo-1-(3-chlorophenyl)propan-1-one, which can be purified

by column chromatography.

Step 2: Synthesis of 2-((2-hydroxyethyl)amino)-1-(3-chlorophenyl)propan-1-one

Dissolve the purified 2-bromo-1-(3-chlorophenyl)propan-1-one in a polar aprotic solvent like

acetonitrile.

Add an excess of ethanolamine to the solution and stir at room temperature. The reaction

progress should be monitored by TLC.

Once the reaction is complete, remove the solvent under reduced pressure.

Dissolve the residue in a suitable organic solvent and wash with water to remove excess

ethanolamine and its hydrobromide salt.

Dry the organic layer and concentrate to obtain the amino alcohol intermediate.

Step 3: Reductive Cyclization to form 2-(3-chlorophenyl)-3-methylmorpholine

Dissolve the amino alcohol intermediate from the previous step in a protic solvent such as

methanol.

Cool the solution in an ice bath and add a reducing agent, for example, sodium borohydride,

in portions.

Allow the reaction to warm to room temperature and stir for several hours.

Quench the reaction by the slow addition of water.

Extract the product with an organic solvent, dry the combined organic layers, and

concentrate under reduced pressure.
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The crude 3-CPM can be purified by column chromatography or by conversion to its

hydrochloride salt and subsequent recrystallization to yield the final product.
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Starting Materials

Synthetic Steps Intermediates

Final Product

1-(3-chlorophenyl)propan-1-one Bromination

N-Bromosuccinimide

Ethanolamine Amination

Sodium Borohydride Reductive Cyclization

2-bromo-1-(3-chlorophenyl)propan-1-one

2-((2-hydroxyethyl)amino)-1-(3-chlorophenyl)propan-1-one

3-Chlorophenmetrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b149280?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://patents.google.com/patent/US20130203752A1/en
https://patents.google.com/patent/US20130203752A1/en
https://www.benchchem.com/product/b149280#cas-number-and-molecular-formula-for-3-cpmt
https://www.benchchem.com/product/b149280#cas-number-and-molecular-formula-for-3-cpmt
https://www.benchchem.com/product/b149280#cas-number-and-molecular-formula-for-3-cpmt
https://www.benchchem.com/product/b149280#cas-number-and-molecular-formula-for-3-cpmt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149280?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

